Cas no 111047-36-0 (9,11-Tetradecadienoic acid, (9Z,11E)-)

• Product Name: 9,11-Tetradecadienoic acid, (9Z,11E)-
• CAS No: 111047-36-0
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 1196232
• PubChem ID: 53649822
• Update Time: 2025-04-20

9,11-Tetradecadienoic acid, (9Z,11E)- Chemical and Physical Properties

Names and Identifiers

• 9,11-Tetradecadienoic acid, (9Z,11E)-
• tetradeca-9,11-dienoic acid
• DTXSID70705671
• 111047-36-0

• Inchi： 1S/C14H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h3-6H,2,7-13H2,1H3,(H,15,16)
• InChI Key： ALWJDQAPPAITSW-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC=CC=CCC)=O

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids